Cas no 61299-59-0 (9-Acridinamine, 2-methoxy-N-methyl-)

• Product Name: 9-Acridinamine, 2-methoxy-N-methyl-
• CAS No: 61299-59-0
• MF: C₁₅H₁₄N₂O
• MW: 238.284463405609
• CID: 485210
• PubChem ID: 12296137
• Update Time: 2025-04-19

9-Acridinamine, 2-methoxy-N-methyl- Chemical and Physical Properties

Names and Identifiers

• 9-Acridinamine, 2-methoxy-N-methyl-
• 2-methoxy-N-methylacridin-9-amine
• DTXSID30485568
• 61299-59-0

• Inchi： 1S/C15H14N2O/c1-16-15-11-5-3-4-6-13(11)17-14-8-7-10(18-2)9-12(14)15/h3-9H,1-2H3,(H,16,17)
• InChI Key： ITIDFYBPDBRGST-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2C(C=1)=C(C1C=CC=CC=1N=2)NC

Computed Properties

• Exact Mass: 238.11072
• Monoisotopic Mass: 238.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 34.2Ų

Experimental Properties

• PSA: 34.15